Cas no 7239-69-2 (1,2,5,6-tetrathiocane)
1,2,5,6-tetrathiocane structure
Product Name:1,2,5,6-tetrathiocane
1,2,5,6-tetrathiocane Chemical and Physical Properties
Names and Identifiers
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- 1,2,5,6-tetrathiocane
- DTXSID30345294
- SCHEMBL25228430
- 1,2,5,6-Tetrathiacyclooctane
- 7239-69-2
- AKINNVDGHCPCAP-UHFFFAOYSA-N
- 1,2,5,6-Tetrathiocyclooctane
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- Inchi: 1S/C4H8S4/c1-2-6-8-4-3-7-5-1/h1-4H2
- InChI Key: AKINNVDGHCPCAP-UHFFFAOYSA-N
- SMILES: S1CCSSCCS1
Computed Properties
- Exact Mass: 183.95104
- Monoisotopic Mass: 183.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 40
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 299.4°C at 760 mmHg
- Flash Point: 146.1°C
- PSA: 0
1,2,5,6-tetrathiocane Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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